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Compound of Interest

Compound Name: MOG peptide 35-55

Cat. No.: B15952585

Get Quote

For researchers and scientists at the forefront of drug development, particularly in the realm of

autoimmune diseases like multiple sclerosis, Myelin Oligodendrocyte Glycoprotein (MOG)

peptide 35-55 is a critical research tool. This peptide is instrumental in inducing Experimental

Autoimmune Encephalomyelitis (EAE), a widely used animal model for multiple sclerosis.[1][2]

[3] Ensuring the safety of laboratory personnel and the integrity of experimental outcomes

necessitates a robust understanding of the proper handling, storage, and disposal of this

peptide. This guide provides essential, immediate safety and logistical information, from

personal protective equipment (PPE) to operational and disposal plans, tailored for the

professionals driving innovation in this field.

Personal Protective Equipment (PPE): A Tabulated
Overview
Adherence to proper PPE protocols is the first line of defense against potential exposure and

contamination. While MOG peptide 35-55 is not classified as an acutely hazardous substance,

its full toxicological properties may not be completely understood. Therefore, it should be

handled with care within a designated laboratory area. The following table summarizes the

recommended PPE for handling MOG peptide 35-55.
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Protection Area Required PPE
Specifications and Best

Practices

Eye Protection
Safety glasses with side

shields or goggles

Must meet appropriate national

standards (e.g., ANSI Z87.1 in

the US).

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Inspect gloves for integrity

before use. Change gloves

immediately if contaminated,

punctured, or torn. Avoid skin

contact.

Body Protection Laboratory coat
Should be fully buttoned to

provide maximum coverage.

Respiratory Protection
Dust mask (e.g., N95) or

respirator

Recommended when handling

the lyophilized powder to avoid

inhalation. Use in a well-

ventilated area or under a

chemical fume hood is

advised.

Operational Plan: From Receipt to Use
A systematic approach to handling MOG peptide 35-55 from the moment it arrives in the lab

until its use in experiments is crucial for both safety and experimental reproducibility.

1. Receiving and Storage:

Upon receipt, inspect the vial for any damage.

The lyophilized peptide should be stored at -20°C for long-term stability.

Before opening, allow the vial to warm to room temperature to prevent moisture

condensation.

2. Reconstitution:
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Reconstitution should be performed in a clean, designated area, ideally within a laminar flow

hood or on a disinfected benchtop.

Use a sterile, high-purity solvent as recommended by the supplier. While some protocols

suggest sterile water or PBS, it is best to consult the product-specific datasheet.

To prepare a stock solution, dissolve the peptide in sterile distilled water at a concentration of

1-2 mg/mL. This stock solution can then be diluted with PBS for immediate use.

Avoid vigorous shaking. Gentle vortexing or swirling is recommended to ensure the peptide

dissolves completely.

3. Aliquoting and Short-Term Storage:

To avoid repeated freeze-thaw cycles that can degrade the peptide, it is best practice to

aliquot the reconstituted peptide into single-use volumes.

These aliquots should be stored at -20°C or colder.

Experimental Protocol: Induction of EAE with MOG
Peptide 35-55
The following is a detailed methodology for a key experiment involving MOG peptide 35-55:

the induction of Experimental Autoimmune Encephalomyelitis (EAE) in mice.

Materials:

MOG peptide 35-55

Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

Pertussis toxin (PTX)

Sterile Phosphate-Buffered Saline (PBS)

Syringes and needles

Procedure:
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Preparation of the Emulsion:

On the day of immunization, prepare an emulsion of MOG peptide 35-55 and CFA.

A common protocol involves emulsifying a solution of MOG peptide 35-55 in PBS with an

equal volume of CFA.

This is typically done by drawing the two solutions into and out of a syringe until a thick,

stable emulsion is formed. The stability of the emulsion can be tested by placing a drop in

water; a stable emulsion will not disperse.

Immunization:

Administer the MOG/CFA emulsion to the mice via subcutaneous injection, typically at two

sites on the flank.

Pertussis Toxin Administration:

On the day of immunization (Day 0) and again 48 hours later (Day 2), administer a dose of

pertussis toxin via intraperitoneal injection. PTX acts as an adjuvant to enhance the

autoimmune response.

Monitoring:

Following immunization, monitor the mice daily for clinical signs of EAE, which typically

appear within 9-14 days.

A standardized scoring system is used to assess disease severity, ranging from a flaccid

tail to complete paralysis.
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Signaling Pathway in EAE Induction
The induction of EAE by MOG peptide 35-55 involves the activation of the innate and adaptive

immune systems. A key signaling pathway implicated in this process is the Toll-like receptor
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(TLR) pathway, particularly TLR4, which recognizes components of the adjuvant (CFA). This

leads to the activation of downstream signaling molecules such as MyD88 and NF-κB,

culminating in the production of pro-inflammatory cytokines and the differentiation of

pathogenic T helper 17 (Th17) cells. These autoreactive T cells then infiltrate the central

nervous system and attack the myelin sheath, leading to the clinical manifestations of EAE.
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Disposal Plan: Ensuring a Safe and Clean
Workspace
Proper disposal of MOG peptide 35-55 and all contaminated materials is a critical final step in

the experimental workflow. All peptide waste should be treated as laboratory chemical waste.

1. Waste Segregation:

Solid Waste: All materials that have come into contact with the peptide, including gloves,

pipette tips, vials, and absorbent pads, should be collected in a designated, clearly labeled

hazardous waste container.

Liquid Waste: Unused peptide solutions and any buffers used for rinsing should be collected

in a separate, sealed, and clearly labeled hazardous waste container. Never pour peptide

solutions down the drain.

2. Decontamination and Inactivation (Best Practice):

For liquid waste, chemical inactivation prior to disposal is a recommended best practice to

denature the peptide. This can be achieved by adding a sufficient volume of a 10% bleach

solution and allowing it to sit for at least 30 minutes before collection in the hazardous waste

container.

For contaminated labware that will be reused, soaking in an enzymatic detergent or a 1%

sodium hypochlorite solution for at least 30 minutes is an effective decontamination method.

Following decontamination, the labware should be thoroughly rinsed with purified water.

3. Final Disposal:

All hazardous waste containers must be sealed and stored in a designated accumulation

area.

Arrange for the disposal of all hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Always follow your institution's specific guidelines and local regulations.
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By adhering to these rigorous safety and handling protocols, researchers can confidently and

safely utilize MOG peptide 35-55 as a valuable tool in the pursuit of novel therapeutics for

multiple sclerosis and other autoimmune diseases, fostering a culture of safety and scientific

excellence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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